Cas no 52467-92-2 (5-{[bis(2-methylpropyl)amino]methyl}-3-(2-methylpropyl)-1,3-oxazolidin-2-one hydrobromide)

• Product Name: 5-{[bis(2-methylpropyl)amino]methyl}-3-(2-methylpropyl)-1,3-oxazolidin-2-one hydrobromide
• CAS No: 52467-92-2
• MF: C₁₆H₃₃BrN₂O₂
• MW: 365.349424123764
• CID: 1581137
• PubChem ID: 3040565
• Update Time: 2025-04-21

5-{[bis(2-methylpropyl)amino]methyl}-3-(2-methylpropyl)-1,3-oxazolidin-2-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-{[bis(2-methylpropyl)amino]methyl}-3-(2-methylpropyl)-1,3-oxazolidin-2-one hydrobromide
• 5-[[bis(2-methylpropyl)amino]methyl]-3-(2-methylpropyl)-1,3-oxazolidin-2-one,hydrobromide
• 5-(Diisobutylamino)methyl-3-isobutyl-2-oxazolidone hydrobromide
• 52467-92-2
• DTXSID00966894
• 5-{[Bis(2-methylpropyl)amino]methyl}-3-(2-methylpropyl)-1,3-oxazolidin-2-one--hydrogen bromide (1/1)
• 5-((Bis(2-methylpropyl)amino)methyl)-3-(2-methylpropyl)-2-oxazolidinone monohydrobromide
• 2-Oxazolidinone, 5-((bis(2-methylpropyl)amino)methyl)-3-(2-methylpropyl)-, monohydrobromide

• Inchi： 1S/C16H32N2O2.BrH/c1-12(2)7-17(8-13(3)4)10-15-11-18(9-14(5)6)16(19)20-15;/h12-15H,7-11H2,1-6H3;1H
• InChI Key： JOYWRMCVGFRVKD-UHFFFAOYSA-N
• SMILES： Br.O1C(N(CC(C)C)CC1CN(CC(C)C)CC(C)C)=O

Computed Properties

• Exact Mass: 364.17269
• Monoisotopic Mass: 364.17254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78